BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,5-
Anhydrosorbitol-13C Isotopic Enrichment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Anhydrosorbitol-13C

Cat. No.: B1157525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Anhydrosorbitol (1,5-AG), a
crucial biomarker for short-term glycemic control. The document delves into its metabolic
pathways, the principles and applications of 13C isotopic enrichment for its study, and detailed
analytical methodologies. It is designed to serve as a foundational resource for professionals
engaged in metabolic research and drug development.

Introduction to 1,5-Anhydrosorbitol (1,5-AG)

1,5-Anhydrosorbitol, also known as 1,5-anhydro-D-glucitol, is a naturally occurring and
metabolically inert polyol structurally similar to glucose.[1][2] Primarily derived from dietary
intake, it is absorbed in the intestine and distributed throughout the body's tissues.[2][3] Its
clinical significance lies in its utility as a sensitive marker for short-term glycemic control and
postprandial hyperglycemia.[1][4][5][6]

The concentration of 1,5-AG in the blood is maintained at a stable level in healthy individuals
through a balance of dietary intake and renal processing.[3] However, in hyperglycemic states
where blood glucose levels exceed the renal threshold for reabsorption (approximately 180
mg/dL), the renal handling of 1,5-AG is altered.[5][7] Glucose competitively inhibits the tubular
reabsorption of 1,5-AG, leading to increased urinary excretion and a subsequent rapid decline
in serum 1,5-AG levels.[1][5] Consequently, serum 1,5-AG concentrations are inversely
correlated with periods of recent hyperglycemia, making it a valuable tool for monitoring
glycemic excursions that may not be captured by longer-term markers like HbAlc.[3][5][8]
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Metabolic and Renal Pathway of 1,5-
Anhydrosorbitol

The journey of 1,5-AG in the human body is predominantly a story of transport rather than
metabolism. After being absorbed from food, it enters the systemic circulation. The kidneys
filter it at the glomerulus, and it is almost entirely reabsorbed back into the bloodstream in the
proximal tubules.[9] This reabsorption is mediated by sodium-glucose cotransporters, notably
SGLT4 and potentially SGLT5.[9][10] When blood glucose is elevated, glucose saturates these
transporters, impeding 1,5-AG reabsorption and causing its excretion in urine.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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